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Compound of Interest

Compound Name: Cinnamylamine

Cat. No.: B3425600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamylamine, systematically known as (E)-3-phenylprop-2-en-1-amine, is an aromatic

amine that serves as a valuable building block in organic synthesis. Its structural motif is found

in a variety of pharmacologically active compounds. This technical guide provides a

comprehensive overview of the Chemical Abstracts Service (CAS) number for the most

common isomer of cinnamylamine, its detailed safety profile, and essential handling protocols

pertinent to a research and development setting.

Chemical Identification and Properties
The most frequently encountered isomer of cinnamylamine is the trans or (E) isomer.

Table 1: Chemical Identification of (E)-Cinnamylamine
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Identifier Value

Chemical Name (E)-3-Phenylprop-2-en-1-amine

Synonyms trans-Cinnamylamine, (E)-3-Phenylallylamine

CAS Number 4335-60-8[1][2][3]

Molecular Formula C₉H₁₁N[2][3]

Molecular Weight 133.19 g/mol [2][3]

Table 2: Physical and Chemical Properties of (E)-Cinnamylamine

Property Value

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

XLogP3 1.7

Safety and Hazard Information
The following tables summarize the known hazard classifications and safety precautions for

cinnamylamine. It is imperative to consult the full Safety Data Sheet (SDS) before handling

this chemical.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Not Classified -

Skin Corrosion/Irritation Not Classified -

Serious Eye Damage/Eye

Irritation
Not Classified -

Specific Target Organ Toxicity -

The toxicological properties

have not been thoroughly

investigated.

Table 4: Precautionary Statements

Type Code Statement

Prevention P264
Wash skin thoroughly after

handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage -

Store in a well-ventilated

place. Keep container tightly

closed.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
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Safe Handling and Storage
Proper handling and storage of cinnamylamine are crucial to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.

1. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A standard laboratory coat should be worn. Ensure full skin

coverage.

2. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

An eyewash station and a safety shower must be readily accessible.

3. Storage Conditions:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Recommended storage temperature is between 2-8°C in a refrigerator.[2]

Store away from incompatible materials such as strong oxidizing agents and acids.

Spill Management
In the event of a cinnamylamine spill, the following protocol should be followed:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials, such as sawdust.

Collect: Carefully scoop the absorbed material into a sealable, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Waste Disposal
Chemical waste must be disposed of responsibly to prevent environmental contamination and

ensure regulatory compliance.

Containerize: Collect all cinnamylamine waste in a designated, properly labeled, and sealed

hazardous waste container.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Disposal Route: Arrange for disposal through a licensed hazardous waste disposal company.

Do not discharge cinnamylamine or its containers into drains or the environment.

Signaling Pathway and Biological Relevance
Cinnamylamine derivatives have been investigated for their biological activity, notably as

inhibitors of monoamine oxidase (MAO). MAOs are enzymes responsible for the degradation of

monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. Inhibition of

MAO leads to an increase in the concentration of these neurotransmitters in the synaptic cleft,

a mechanism that is utilized in the treatment of depression and other neurological disorders.

The following diagram illustrates the basic principle of MAO inhibition.
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Caption: Monoamine Oxidase (MAO) Inhibition Pathway.

Conclusion
This technical guide provides essential information regarding the CAS number, safety,

handling, and biological relevance of cinnamylamine for professionals in research and drug

development. Adherence to the outlined safety protocols is paramount to mitigate risks

associated with the handling and use of this compound. While the full toxicological profile of

cinnamylamine is not yet exhaustively characterized, the information provided herein serves

as a critical foundation for its safe and effective utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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